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Compound of Interest

Compound Name: Versicolactone B

Cat. No.: B217328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

revised structure of Versicolactone B, a butyrolactone natural product. The information

presented herein is intended to serve as a core resource for researchers engaged in natural

product chemistry, analytical chemistry, and drug discovery and development. This document

includes tabulated spectroscopic data, detailed experimental protocols, and a visual

representation of the analytical workflow.

Introduction
Versicolactone B is a member of the butyrolactone family of secondary metabolites, which are

produced by various fungi, including species of Aspergillus. Initially isolated and characterized,

the structure of Versicolactone B, along with its counterpart Versicolactone A, was later

revised based on total synthesis and detailed spectroscopic analysis. This guide focuses on the

spectroscopic data of the correctly assigned structure of Versicolactone B.

Spectroscopic Data
The following tables summarize the key spectroscopic data for the revised structure of

Versicolactone B. This data is essential for the unambiguous identification and

characterization of the compound.

¹H NMR Spectroscopic Data
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Table 1: ¹H NMR (Nuclear Magnetic Resonance) Spectroscopic Data for Versicolactone B
(500 MHz, CDCl₃)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

3 5.05 d 1.8

4 5.89 d 1.8

6 4.27 ddd 5.3, 5.3, 9.4

7 3.57 'dq' like 5.4, 6.3

8 1.06 d 6.3

Data sourced from Wang, L., & Zhu, W. (2013). Versicolactones A and B: total synthesis and

structure revision. Tetrahedron Letters, 54(49), 6729–6731.

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR (Nuclear Magnetic Resonance) Spectroscopic Data for Versicolactone B
(125 MHz, CDCl₃)

Position Chemical Shift (δ, ppm)

1 170.8

2 155.6

3 98.2

4 117.3

5 116.2

6 71.2

7 69.6

8 19.6
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Data sourced from Wang, L., & Zhu, W. (2013). Versicolactones A and B: total synthesis and

structure revision. Tetrahedron Letters, 54(49), 6729–6731.

Mass Spectrometry (MS) Data
Table 3: High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) Data for

Versicolactone B

Ion m/z [M+Na]⁺

Calculated 179.0684

Found 179.0681

Infrared (IR) Spectroscopy Data
Table 4: Infrared (IR) Spectroscopy Data for Versicolactone B

Functional Group Wavenumber (cm⁻¹)

O-H (hydroxyl) ~3400

C=O (lactone) ~1750

C=C (alkene) ~1650

Experimental Protocols
The following sections detail the methodologies for the isolation and spectroscopic analysis of

Versicolactone B.

Isolation of Versicolactone B from Aspergillus versicolor
Fungal Cultivation: Aspergillus versicolor is cultured on a suitable solid medium (e.g., rice or

potato dextrose agar) or in a liquid medium (e.g., potato dextrose broth) to promote the

production of secondary metabolites.

Extraction: The fungal culture (mycelium and/or broth) is extracted exhaustively with an

organic solvent, typically ethyl acetate. The solvent is then evaporated under reduced

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b217328?utm_src=pdf-body
https://www.benchchem.com/product/b217328?utm_src=pdf-body
https://www.benchchem.com/product/b217328?utm_src=pdf-body
https://www.benchchem.com/product/b217328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b217328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pressure to yield a crude extract.

Chromatographic Separation: The crude extract is subjected to a series of chromatographic

techniques to isolate Versicolactone B. This typically involves:

Column Chromatography: The extract is first fractionated using column chromatography

on silica gel, eluting with a gradient of solvents (e.g., n-hexane and ethyl acetate).

Preparative Thin-Layer Chromatography (pTLC): Fractions containing Versicolactone B
are further purified using pTLC with a suitable solvent system.

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved

using reversed-phase HPLC with a C18 column and a mobile phase gradient of water and

methanol or acetonitrile.

Spectroscopic Analysis
Sample Preparation: A small amount (typically 1-5 mg) of purified Versicolactone B is

dissolved in an appropriate deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5

mm NMR tube.

Data Acquisition: ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra are

recorded on a high-field NMR spectrometer (e.g., 500 MHz or higher).

¹H NMR: Standard parameters include a 30° pulse angle, a spectral width of 10-15 ppm,

and a sufficient number of scans to obtain a good signal-to-noise ratio.

¹³C NMR: A proton-decoupled sequence is used with a spectral width of 0-220 ppm. A

longer acquisition time and a greater number of scans are typically required due to the low

natural abundance of the ¹³C isotope.

Sample Preparation: A dilute solution of purified Versicolactone B is prepared in a suitable

solvent (e.g., methanol or acetonitrile).

Data Acquisition: High-resolution mass spectra are obtained using an electrospray ionization

(ESI) source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF). Data is

typically acquired in positive ion mode to observe the [M+Na]⁺ adduct.
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Sample Preparation: A small amount of purified Versicolactone B is prepared as a thin film

on a salt plate (e.g., NaCl or KBr) by dissolving the sample in a volatile solvent and allowing

the solvent to evaporate. Alternatively, a KBr pellet can be prepared by grinding the sample

with dry KBr powder and pressing it into a thin disk.

Data Acquisition: The IR spectrum is recorded using a Fourier-Transform Infrared (FT-IR)

spectrometer over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample

holder or pure KBr is recorded and subtracted from the sample spectrum.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the isolation and spectroscopic

characterization of Versicolactone B.
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Caption: Experimental workflow for the isolation and spectroscopic analysis of Versicolactone
B.

To cite this document: BenchChem. [In-depth Technical Guide to the Spectroscopic Data of
Versicolactone B]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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